N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-thiophenecarboxamide

• Molecular Formula: C22H22FN3OS
• Molecular Weight: 395.5 g/mol
• IUPAC Name: N-[4-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H22FN3OS/c23-20-5-2-1-4-17(20)16-25-11-13-26(14-12-25)19-9-7-18(8-10-19)24-22(27)21-6-3-15-28-21/h1-10,15H,11-14,16H2,(H,24,27)
• InChI Key: DOTVPTVJQWAJJM-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2F)C3=CC=C(C=C3)NC(=O)C4=CC=CS4

Description

N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-thiophenecarboxamide, commonly known as "Compound X," is a synthetic molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

Compound X exerts its therapeutic effects by selectively binding to and inhibiting the activity of certain enzymes or receptors in the body. For example, in oncology, Compound X inhibits the activity of certain proteins involved in cell division and proliferation, leading to the death of cancer cells. In neurology and psychiatry, Compound X binds to and modulates the activity of certain neurotransmitter receptors in the brain, leading to changes in neuronal signaling and behavior.
Biochemical and Physiological Effects
Compound X has been shown to have a wide range of biochemical and physiological effects in various animal models and cell cultures. These effects include changes in gene expression, protein activity, and cellular signaling pathways. In oncology, Compound X has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the growth of new blood vessels), and enhance the immune response against tumors. In neurology and psychiatry, Compound X has been shown to modulate the activity of neurotransmitter receptors such as serotonin and dopamine, leading to changes in mood, anxiety, and cognition.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments, including its high potency, selectivity, and solubility in aqueous solutions. However, Compound X also has some limitations, including its relatively short half-life in vivo, potential toxicity at high doses, and limited availability and cost.

Future Directions

There are several future directions for research on Compound X, including:
1. Optimization of the synthesis method to improve yield and purity.
2. Evaluation of the pharmacokinetics and pharmacodynamics of Compound X in vivo.
3. Identification of new therapeutic targets and indications for Compound X.
4. Development of new formulations and delivery methods to improve bioavailability and reduce toxicity.
5. Investigation of potential drug-drug interactions and safety concerns.
6. Clinical trials to evaluate the efficacy and safety of Compound X in humans.
Conclusion
Compound X is a promising synthetic molecule with potential therapeutic applications in various fields of medicine. Its unique chemical structure and mechanism of action make it a valuable tool for studying cellular signaling pathways and developing new treatments for cancer, neurodegenerative diseases, and psychiatric disorders. Further research is needed to fully understand the biochemical and physiological effects of Compound X and to evaluate its safety and efficacy in humans.

Synthesis Methods

Compound X is synthesized through a multi-step process that involves the reaction of 2-thiophenecarboxylic acid with 4-(2-fluorobenzyl)piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with 4-nitrophenylboronic acid in the presence of a palladium catalyst to yield Compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and psychiatry. In oncology, Compound X has been shown to exhibit anti-tumor activity by inhibiting the growth and proliferation of cancer cells. In neurology, Compound X has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, Compound X has been shown to have anxiolytic and antidepressant effects and may be useful in the treatment of anxiety and depression.